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Osimertinib Efficacy Data from Clinical Trials

Trial Name / Phase Patient Key Efficacy Reference | NCT
Context Population Endpoints Number

| FLAURA (1st-line) [1] [2] | IIT | Previously untreated advanced EGFRm NSCLC | - Median PFS: 18.9

months

e ORR: 80% | NCT02296125 | | AURAS3 (2nd-line) [3] [1] [2] | Il | T790M-positive NSCLC post 1st-line
EGFR-TKI | - Median PFS: 10.1 months vs. 4.4 months (chemotherapy)

e ORR: 71% vs. 31% (chemotherapy) | NCT02151981 | | Consolidative RT Study [4] | Il | Advanced
EGFRm NSCLC receiving osimertinib + consolidative radiotherapy | - Median PFS: 32.3 months

¢ Median OS: 45 months | NCT03667820 | | Real-World Study [3] | N/A | Post 1st-line osimertinib
(AURAS-eligible patients) | - Median PFS: 8.0 months

e Median OS: 24.0 months | N/A |

Osimertinib's Mechanism of Action and Key Signaling
Pathways
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Osimertinib is a third-generation, irreversible EGFR tyrosine kinase inhibitor (TKI). It selectively targets
EGFR sensitizing mutations (exon 19 deletion, L858R) and the T790M resistance mutation, while sparing
wild-type EGFR [5] [1] [2]. The following diagram illustrates its mechanism and the signaling pathways

involved.
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Key: Osimertinib Resistance Mechanisms
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A primary mechanism of resistance to Osimertinib is the C797S mutation in EGFR exon 20, which prevents
the drug from binding [5] [1]. Other common resistance mechanisms include MET or HER2 amplification,

activation of alternative pathways like RAS-MAPK or PI3K-AKT, and histological transformation [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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